Cas no 26347-18-2 (3(2H)-Isoxazolone, 2-methyl-)

• Product Name: 3(2H)-Isoxazolone, 2-methyl-
• CAS No: 26347-18-2
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• CID: 1426798
• PubChem ID: 13420638
• Update Time: 2025-04-20

3(2H)-Isoxazolone, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 2-methyl-
• 2-methyl-1,2-oxazol-3-one
• 2-methylisoxazol-3-one
• 26347-18-2
• 2-Methyl-1,2-oxazol-3(2H)-one
• DTXSID40540273
• 2-Methylisoxazol-3(2H)-one

• Inchi： 1S/C4H5NO2/c1-5-4(6)2-3-7-5/h2-3H,1H3
• InChI Key： JPENACUQEHMSRR-UHFFFAOYSA-N
• SMILES： O1C=CC(N1C)=O

Computed Properties

• Exact Mass: 99.03205
• Monoisotopic Mass: 99.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54